Cas no 1204576-75-9 (4-Methyl-2-(2-nitroethenyl)thiophene)

• Product Name: 4-Methyl-2-(2-nitroethenyl)thiophene
• CAS No: 1204576-75-9
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 5752873
• PubChem ID: 59663056
• Update Time: 2025-06-08

4-Methyl-2-(2-nitroethenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 1204576-75-9
• 4-methyl-2-(2-nitroethenyl)thiophene
• EN300-1797142
• SCHEMBL1866963
• 4-Methyl-2-(2-nitroethenyl)thiophene

• Inchi： 1S/C7H7NO2S/c1-6-4-7(11-5-6)2-3-8(9)10/h2-5H,1H3/b3-2+
• InChI Key： RKNCCLXHPUFHNE-NSCUHMNNSA-N
• SMILES： S1C=C(C)C=C1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 4-Methyl-2-(2-nitroethenyl)thiophene

4-Methyl-2-(2-nitroethenyl)thiophene (CAS No. 1204576-75-9): A Comprehensive Overview

4-Methyl-2-(2-nitroethenyl)thiophene, identified by its CAS number 1204576-75-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound features a thiophene core substituted with a methyl group at the 4-position and an ethenyl group at the 2-position, which is further nitro-substituted. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various pharmacologically active agents and materials with specialized properties.

The compound's molecular structure, characterized by the presence of both electron-donating and electron-withdrawing groups, imparts distinct reactivity that is highly advantageous in medicinal chemistry. The nitroethenyl moiety, in particular, serves as a versatile handle for further functionalization, enabling the construction of complex molecular architectures. This feature has garnered considerable attention from researchers exploring novel therapeutic strategies.

In recent years, the applications of 4-Methyl-2-(2-nitroethenyl)thiophene have expanded significantly, particularly in the development of bioactive molecules. Its incorporation into drug candidates has shown promise in several therapeutic areas, including anti-inflammatory and anticancer agents. The thiophene ring itself is well-documented for its role in medicinal chemistry due to its stability and ability to interact with biological targets effectively.

One of the most compelling aspects of this compound is its role as a precursor in synthesizing more complex molecules. For instance, researchers have leveraged its reactivity to develop novel thiazole derivatives, which exhibit potent biological activities. The nitro group can be selectively reduced to an amine, opening up avenues for further derivatization into pharmacologically relevant structures. This adaptability makes 4-Methyl-2-(2-nitroethenyl)thiophene a cornerstone in synthetic organic chemistry.

The synthesis of 4-Methyl-2-(2-nitroethenyl)thiophene typically involves multi-step reactions that highlight the compound's synthetic utility. Key steps often include the formation of the thiophene ring followed by selective functionalization at the 2- and 4-positions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Recent advancements in computational chemistry have also enhanced our understanding of 4-Methyl-2-(2-nitroethenyl)thiophene's properties. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the design of more effective drug candidates. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process from initial design to final optimization.

The compound's potential extends beyond pharmaceuticals into materials science. Its aromatic structure and functional groups make it suitable for developing organic semiconductors and liquid crystals. These materials are critical in electronic devices such as OLEDs (organic light-emitting diodes) and sensors, where precise molecular engineering is essential for performance enhancement.

Evaluation of 4-Methyl-2-(2-nitroethenyl)thiophene in preclinical studies has revealed several promising characteristics. Its ability to modulate biological pathways suggests it could be a lead compound for further development. However, comprehensive toxicological assessments are necessary to ensure its safety profile before moving to clinical trials. Collaborative efforts between synthetic chemists and biologists are crucial to translating laboratory findings into viable therapeutic options.

The future direction of research on 4-Methyl-2-(2-nitroethenyl)thiophene is likely to focus on expanding its utility through innovative synthetic strategies and exploring new applications. The integration of machine learning techniques into drug discovery may accelerate the identification of novel derivatives with enhanced properties. As our understanding of molecular interactions evolves, so too will the potential applications of this versatile compound.